Cas no 20139-09-7 (N-2-(dimethylamino)ethyl-3-methyl-1,2,4-oxadiazol-5-amine)

• Product Name: N-2-(dimethylamino)ethyl-3-methyl-1,2,4-oxadiazol-5-amine
• CAS No: 20139-09-7
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5736470
• PubChem ID: 58893566
• Update Time: 2025-11-01

N-2-(dimethylamino)ethyl-3-methyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 20139-09-7
• EN300-1609345
• CS-0282953
• DIMETHYL((2-[(3-METHYL-1,2,4-OXADIAZOL-5-YL)AMINO]ETHYL))AMINE
• N-[2-(dimethylamino)ethyl]-3-methyl-1,2,4-oxadiazol-5-amine
• n1,n1-Dimethyl-n2-(3-methyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
• SCHEMBL13116703
• N',N'-Dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1,N1-dimethyl-N2-(3-methyl-1,2,4-oxadiazol-5-yl)-
• N-2-(dimethylamino)ethyl-3-methyl-1,2,4-oxadiazol-5-amine

• Inchi： 1S/C7H14N4O/c1-6-9-7(12-10-6)8-4-5-11(2)3/h4-5H2,1-3H3,(H,8,9,10)
• InChI Key： RBXNMJAJLDOLAP-UHFFFAOYSA-N
• SMILES： O1C(=NC(C)=N1)NCCN(C)C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 257.3±42.0 °C(Predicted)
• pka: 8.84±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-2-(dimethylamino)ethyl-3-methyl-1,2,4-oxadiazol-5-amine

N-CAS No. 20139-09-7: A Comprehensive Overview of N-2-(Dimethylamino)Ethyl-3-Methyl-1,2,4-Oxadiazol-5-Amine

The compound N-CAS No. 20139-09-7, also known as N-N,N-Dimethylethylcarbamic acid 3-methyl oxadiazole derivative, is a versatile organic compound with the molecular formula C₈H₁₆N₄O and a molecular weight of 188.24 g/mol. This compound is widely recognized for its unique chemical properties and applications in various industries. The CAS Registry Number 20139-09-7 uniquely identifies this compound in scientific literature and regulatory databases.

N-N,N-Dimethylethylcarbamic acid 3-methyl oxadiazole derivative belongs to the class of oxadiazoles, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms and one oxygen atom. The presence of the dimethylamino group (-N(CH₃)₂) in its structure imparts unique electronic properties, making it suitable for various chemical reactions and applications. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals.

The synthesis of N-CAS No. 20139-09-7 involves a multi-step process that typically starts with the preparation of the oxadiazole ring followed by functionalization with the dimethylamino group. This compound is often used as an intermediate in the synthesis of more complex molecules, including agrochemicals and pharmaceutical agents. Its ability to act as both a nucleophile and an electrophile makes it a valuable building block in organic synthesis.

In terms of physical properties, N-N,N-Dimethylethylcarbamic acid 3-methyl oxadiazole derivative is a white crystalline solid with a melting point of approximately 165°C. It is sparingly soluble in water but dissolves readily in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and electrophoresis.

Recent research has focused on the application of N-CAS No. 20139-09-7 in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in the development of metallo-drugs for cancer therapy. Additionally, studies have shown that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, making it a potential candidate for antimicrobial agents.

The environmental impact of N-N,N-Dimethylethylcarbamic acid 3-methyl oxadiazole derivative has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in the environment. This makes it a more sustainable choice compared to other similar compounds.

In conclusion, N-CAS No. 20139-09-7 is a multifaceted compound with significant potential in various fields due to its unique chemical properties and versatility. As research continues to uncover new applications and improve synthesis methods, this compound is expected to play an increasingly important role in both academic and industrial settings.